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Compound of Interest

Compound Name: Ethylene glycol diglycidyl ether

Cat. No.: B009381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and toxicological profile of

Ethylene Glycol Diglycidyl Ether (EGDGE). EGDGE is a versatile bifunctional epoxide

commonly used as a reactive diluent and crosslinking agent in various industrial and

biomedical applications.[1] Due to its reactive nature, a thorough understanding of its potential

hazards and the implementation of appropriate safety protocols are critical for researchers and

professionals in laboratory and drug development settings.

Chemical and Physical Properties
Ethylene Glycol Diglycidyl Ether, with the CAS number 2224-15-9, is a clear, colorless liquid.

[2] It is characterized by the presence of two reactive epoxide groups, which are responsible for

its crosslinking capabilities.[3]
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Property Value Reference

CAS Number 2224-15-9 [4]

Molecular Formula C₈H₁₄O₄ [4]

Molecular Weight 174.2 g/mol [4]

Appearance Clear, colorless liquid [2]

Boiling Point 112 °C at 4.5 mm Hg [2]

Density 1.118 g/mL at 25 °C [2]

Solubility Water soluble [1]

Synonyms

1,2-Bis(2,3-

epoxypropoxy)ethane, 1,2-

Diglycidyloxyethane, EGDGE

[2]

Toxicological Profile and Health Hazards
EGDGE is classified as a hazardous substance with multiple health effects. Acute and chronic

exposure can lead to serious health issues. It is crucial to minimize exposure and handle this

compound with appropriate precautions.[2]

Acute Toxicity
EGDGE is harmful if swallowed.[5] Animal studies have established the following acute oral

toxicity values:

Test Animal LD₅₀ (Oral) Reference

Mouse 460 mg/kg [2]

Rat 2500 uL/kg [2]

Rat 500 mg/kg (ATE) [4]

Skin and Eye Irritation
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EGDGE is a known irritant to the skin and can cause serious eye damage.[2][5] Direct contact

with the skin can lead to inflammation characterized by itching, scaling, reddening, or

occasionally blistering.[2] In the eyes, it can cause redness, watering, and itching.[2]

Sensitization
EGDGE is a skin sensitizer, meaning that repeated exposure may lead to an allergic skin

reaction.[5]

Germ Cell Mutagenicity
EGDGE is suspected of causing genetic defects.[5] Its classification as a possible mutagen

indicates that there is no acceptable exposure limit, and exposure should be minimized.[2]

Reproductive Toxicity
This chemical may damage fertility or the unborn child.[5]

Experimental Protocols for Toxicological
Assessment
The toxicological data for EGDGE are derived from standardized tests, primarily following

OECD guidelines. Below are detailed methodologies for key toxicological endpoints.

Acute Dermal Irritation/Corrosion (Following OECD
Guideline 404)

Test System: Healthy young adult albino rabbits.

Procedure: A single dose of 0.5 mL (if liquid) or 0.5 g (if solid, moistened with a suitable

vehicle) of the test substance is applied to a small area (approx. 6 cm²) of shaved skin. The

application site is covered with a gauze patch and a semi-occlusive dressing for a 4-hour

exposure period.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal. The severity of the reactions is scored.
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Endpoint: The mean scores for erythema and edema are calculated to determine the

irritation potential.

Acute Eye Irritation/Corrosion (Following OECD
Guideline 405)

Test System: Healthy adult albino rabbits.

Procedure: A single dose of 0.1 mL of the liquid test substance is instilled into the

conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a

control. The eyelids are held together for about one second.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application. The severity of the reactions is scored.

Endpoint: The scores for corneal opacity, iritis, and conjunctival redness and chemosis are

used to classify the substance's irritation or corrosion potential.

Skin Sensitization - Local Lymph Node Assay (LLNA;
Following OECD Guideline 429)

Test System: Female CBA/J mice.

Procedure: A minimum of three concentrations of the test substance, a vehicle control, and a

positive control are used. A common vehicle is acetone/olive oil (4:1 v/v).[6] 25 µL of the test

substance or control is applied to the dorsal surface of each ear for three consecutive days.

[7]

Measurement: On day 6, the mice are injected intravenously with ³H-methyl thymidine. Five

hours later, the draining auricular lymph nodes are excised, and the incorporation of ³H-

methyl thymidine is measured as disintegrations per minute (DPM).

Endpoint: A Stimulation Index (SI) is calculated by dividing the mean DPM per mouse in

each treated group by the mean DPM per mouse in the vehicle control group. An SI of ≥ 3 is

considered a positive result for sensitization.[8]
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Bacterial Reverse Mutation Test (Ames Test; Following
OECD Guideline 471)

Test System: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100,

TA1535, TA1537) and/or a tryptophan-requiring strain of Escherichia coli (e.g., WP2 uvrA).

Procedure: The test is conducted with and without a metabolic activation system (S9 mix

from rat liver). Various concentrations of the test substance, a negative control (vehicle), and

positive controls are tested. The bacteria, test substance, and S9 mix (if used) are combined

and plated on a minimal glucose agar medium.

Observation: The plates are incubated at 37°C for 48-72 hours.

Endpoint: The number of revertant colonies (colonies that have regained the ability to

synthesize the required amino acid) is counted. A substance is considered mutagenic if it

produces a concentration-related increase in the number of revertant colonies.

Combined Repeated Dose and
Reproductive/Developmental Toxicity Screening
(Following OECD Guideline 422)

Test System: Rats (e.g., Wistar or Sprague-Dawley).

Procedure: The test substance is administered orally to groups of male and female rats daily

for a set period before mating, during mating, and for females, throughout gestation and

lactation.[4] Males are dosed for a minimum of four weeks, and females for approximately 63

days.[4]

Observations: Data on clinical signs, body weight, food consumption, mating performance,

fertility, parturition, and pup viability and growth are collected. At the end of the study, a full

necropsy and histopathological examination of reproductive and other major organs are

performed.

Endpoint: The study identifies the No-Observed-Adverse-Effect Level (NOAEL) for systemic

toxicity, reproductive performance, and developmental effects.
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Mechanisms of Toxicity
The toxicity of EGDGE is primarily attributed to the high reactivity of its two epoxide rings.

Genotoxicity Signaling Pathway
The electrophilic epoxide groups of EGDGE can react with nucleophilic sites on cellular

macromolecules, including DNA. This can lead to the formation of DNA adducts, which are

covalent modifications of the DNA. If not repaired, these adducts can lead to mutations during

DNA replication, which is the basis of its mutagenic potential. Bifunctional epoxides like

EGDGE can also cause DNA cross-linking, which is a particularly severe form of DNA damage.
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Caption: Genotoxicity pathway of EGDGE leading to potential carcinogenesis.

Reproductive Toxicity Mechanism
The reproductive toxicity of ethylene glycol ethers is often mediated by their metabolites. These

metabolites can interfere with critical cellular processes in the reproductive organs, leading to

effects such as testicular atrophy and adverse effects on fertility.[9]

Safe Handling and Personal Protective Equipment
(PPE)
Strict adherence to safety protocols is mandatory when handling EGDGE.
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Engineering Controls
Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to keep

airborne concentrations of vapors low.[2]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.[2]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield.[10]

Skin Protection:

Gloves: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for

any damage before use.[10]

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[2]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an appropriate vapor cartridge.[2]

Handling and Storage
Handling: Avoid all contact with skin, eyes, and clothing. Do not breathe vapors or mists.[2]

Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and dark place.[11] Keep away

from heat, sources of ignition, and incompatible materials such as oxidizing agents, strong

acids, strong alkalis, and amines.[2] Store locked up.[10]

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]
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Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention immediately.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Get medical attention immediately.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[2]

Spill and Disposal
Spill Cleanup: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert

material (e.g., sand, earth) and place it in a suitable, closed container for disposal.[10]

Prevent the spill from entering sewers or waterways.

Waste Disposal: Dispose of EGDGE and its container as hazardous waste in accordance

with local, regional, and national regulations.[5]

Experimental Workflow: Hydrogel Synthesis using
EGDGE
This workflow outlines the safe handling of EGDGE in a typical laboratory procedure for

preparing a crosslinked hydrogel.
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Caption: Safe workflow for hydrogel synthesis using EGDGE as a crosslinker.
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By adhering to the information and procedures outlined in this guide, researchers and

professionals can mitigate the risks associated with Ethylene Glycol Diglycidyl Ether and

ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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